N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-propylindol-3-yl)sulfanylacetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-propylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C20H18ClF3N2OS/c1-2-9-26-11-18(14-5-3-4-6-17(14)26)28-12-19(27)25-16-10-13(20(22,23)24)7-8-15(16)21/h3-8,10-11H,2,9,12H2,1H3,(H,25,27)
• InChI Key: RUBJTLPXAPOGRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C20H18ClF3N2OS
• Molecular Weight: 426.9 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-propylindol-3-yl)sulfanylacetamide, also known as TAK-915, is a novel drug compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. TAK-915 is a selective and potent inhibitor of the phosphodiesterase 2A (PDE2A) enzyme, which is involved in the regulation of cyclic nucleotide signaling pathways in the brain.

Scientific Research Applications

Synthetic Chemistry Applications N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-propylindol-3-yl)sulfanylacetamide and its analogs are actively researched in synthetic chemistry for the development of novel compounds with potential pharmacological properties. These compounds serve as key intermediates in synthesizing a wide array of derivatives with varied biological activities. For instance, studies have explored their roles in producing glutaminase inhibitors, highlighting their significance in probing therapeutic targets for cancer treatment. One study detailed the synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors, demonstrating the potential of such compounds in attenuating tumor growth in vitro and in mouse models (Shukla et al., 2012).

Material Science Applications In material science, the unique chemical structure of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-propylindol-3-yl)sulfanylacetamide derivatives facilitates the synthesis of materials with specific properties. These compounds can be used to modify surface characteristics, create novel polymers, or develop materials with specific electronic or photonic properties. Research in this area often focuses on the development of new synthetic routes or the improvement of existing ones to enhance the material properties for specific applications.

Pharmacological Applications Beyond their use in synthetic chemistry and material science, these compounds are investigated for their potential pharmacological applications. The research has identified various derivatives with antimicrobial, antifungal, and anticancer activities. For instance, studies on the antimicrobial and antifungal activities of N-substituted sulfanilamide derivatives have expanded our understanding of their potential use in treating infections (Lahtinen et al., 2014). Additionally, the exploration of their anticancer properties through synthesis and evaluation of new thiazolidinone derivatives as potential antimicrobial agents has shed light on their potential therapeutic benefits (Baviskar et al., 2013).